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Compound of Interest

Compound Name: Anigorufone

Cat. No.: B158205

An in-depth technical guide to Anigorufone for researchers, scientists, and drug development

professionals.

Core Compound Details

Compound Name: Anigorufone

CAS Number: 56252-32-5[1][2][3][4]

Chemical Structure:

IUPAC Name: 2-hydroxy-9-phenylphenalen-1-one[2]
Molecular Formula: C1oH1202[1][2]
Molecular Weight: 272.30 g/mol [1][3][4]

Synonyms: 2-hydroxy-9-phenyl-1H-phenalen-1-one, Anigorufone[2][4]

Physical Properties:

Appearance: Solid[5]

Melting Point: 123 - 125 °C[5]

Natural Sources:
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Anigorufone is a naturally occurring 9-phenylphenalenone first isolated from the Australian
"kangaroo paw" plant, Anigozanthos rufus.[1] It has also been identified in the rhizomes of
Musa acuminata (a species of banana), where it functions as a phytoalexin, a compound
synthesized in response to pathogen attack.[1][6] Phenylphenalenones like Anigorufone are
characteristic of the plant family Haemodoraceae.[7]

Quantitative Data

While specific quantitative data for Anigorufone is noted to be scarce in the literature, the
following tables summarize its reported biological activities.[1]

Table 1: Nematocidal Activity of Anigorufone against Radopholus similis

Time (hours) ICso0 (pg/mL)
24 59
72 23

Data from in vitro bioassays measuring nematode motility.[3]

Table 2: Leishmanicidal Activity of Anigorufone

Leishmania Species ECso (pg/mL)
Leishmania donovani 33.5-59.6
Leishmania infantum 33.5-59.6

Effective concentrations against different strains of Leishmania.[3]

Biosynthesis

Anigorufone is synthesized via the phenylpropanoid pathway. The core structure is formed
from the condensation of two molecules derived from cinnamic acid and p-coumaric acid,
proceeding through a diarylheptanoid intermediate which then cyclizes to form the
phenalenone nucleus.[1]
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Proposed biosynthetic pathway of Anigorufone.

Experimental Protocols
Extraction and Isolation of Phenylphenalenones
(Generalized Protocol)

This protocol is a generalized procedure based on methods reported for the isolation of
phenylphenalenones from plant sources like those in the Haemodoraceae family.[1]

o Plant Material Preparation:

o Collect fresh roots and rhizomes.
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o Wash thoroughly to remove debris.

o Air-dry the material in a well-ventilated area away from direct sunlight.

o Grind the dried material into a fine powder.[1]

Extraction:

o Macerate the powdered plant material with a suitable organic solvent (e.g., methanol or
ethanol) at room temperature for 24-48 hours.

o Repeat the extraction process three times to ensure exhaustive extraction.

o Combine the extracts and evaporate the solvent under reduced pressure to obtain the
crude extract.[1]

Fractionation:

o Suspend the crude extract in a water-non-polar solvent mixture (e.g., hexane or
dichloromethane).

o Partition the extract by vigorous shaking and collect the organic and aqueous layers
separately.

o Sequentially partition the aqueous layer with solvents of increasing polarity (e.g., ethyl
acetate, butanol).[1]

Chromatographic Purification:

o

Subject the phenylphenalenone-rich fractions (typically less polar) to column
chromatography on silica gel.

o

Elute with a solvent gradient of increasing polarity (e.g., hexane-ethyl acetate).

[¢]

Further purify the collected fractions using preparative High-Performance Liquid
Chromatography (HPLC) to isolate pure Anigorufone.[2]
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Extraction & Isolation Workflow
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Generalized workflow for extraction and isolation.
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Biological Activity and Mechanism of Action

Anigorufone and related phenylphenalenones exhibit a range of biological activities, most
notably antimicrobial effects.[1]

Antimicrobial Activity

These compounds have demonstrated activity against various bacteria and fungi.[1]

» Antibacterial Mechanism: The proposed mechanism of antibacterial action involves the
disruption of the bacterial cell membrane. The lipophilic nature of the phenylphenalenone
structure allows it to intercalate into the lipid bilayer, leading to increased membrane
permeability, leakage of cellular contents, and ultimately cell death.[1]

o Antifungal Mechanism: For antifungal activity, a photodynamic mode of action is proposed.
Upon light absorption, these compounds can act as photosensitizers, leading to the
production of highly reactive singlet oxygen. This singlet oxygen can then damage essential
cellular components like DNA, proteins, and lipids, resulting in fungal cell death.[8]
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Proposed Antimicrobial Mechanism
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Proposed mechanism of antibacterial action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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